3-Iodo-7-pyridin-2-yl-imidazo[1,2-a]pyridine

• Molecular Formula: C12H8IN3
• Molecular Weight: 321.12 g/mol
• IUPAC Name: 3-iodo-7-pyridin-2-ylimidazo[1,2-a]pyridine
• InChI: InChI=1S/C12H8IN3/c13-11-8-15-12-7-9(4-6-16(11)12)10-3-1-2-5-14-10/h1-8H
• InChI Key: FVZFEJXJOYUWLR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=CC3=NC=C(N3C=C2)I

Description

3-Iodo-7-pyridin-2-yl-imidazo[1,2-a]pyridine is a useful research compound. Its molecular formula is C12H8IN3 and its molecular weight is 321.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dissolve 7-pyridin-2-yl-imidazo[1,2-a]pyridine (0.3 g, 1.5 mmol) in absolute ethanol (10 mL) and add NIS (0.35 g, 1 equiv.). Heat the reaction to 50° C. for 30 minutes under N2 then dilute with ethyl acetate. Wash the organic layer with 1 N NaOH followed by sat NaCl. Dry the organic layer over magnesium sulfate, filter and concentrate to give a light tan solid (0.4 g, 82%). MS (ES), m/z 322 (M+1).